Cas no 1596367-55-3 (1-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2(1H)-one)

• Product Name: 1-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2(1H)-one
• CAS No: 1596367-55-3
• MF: C₁₄H₂₀BNO₃
• MW: 261.124504089355
• MDL: MFCD16996103
• CID: 2103961
• PubChem ID: 72221036
• Update Time: 2025-06-14

1-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-6-oxo-1,6-dihydropyridine-3-boronic Acid Pinacol Ester
• 1-CYCLOPROPYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2(1H)-ONE
• 1-CYCLOPROPYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-ONE
• MB19875
• SY034565
• 1-Cyclopropyl-6-oxo-1,6-dihydropyridine-3-boronicAcidPinacolEster
• 2(1H)-Pyridinone, 1-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• DA-29448
• 1596367-55-3
• WNC36755
• CS-0175699
• AC1317
• MFCD16996103
• 1-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one
• AKOS027256891
• CS-11978
• 1-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2(1H)-one

• MDL： MFCD16996103
• Inchi： 1S/C14H20BNO3/c1-13(2)14(3,4)19-15(18-13)10-5-8-12(17)16(9-10)11-6-7-11/h5,8-9,11H,6-7H2,1-4H3
• InChI Key： PSQKCGSTAZGHCJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(N(C=2)C2CC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 261.1536237g/mol
• Monoisotopic Mass: 261.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 1-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2(1H)-one

Research Brief on 1-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2(1H)-one (CAS: 1596367-55-3)

In recent years, the compound 1-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2(1H)-one (CAS: 1596367-55-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique structural features, including the cyclopropyl and dioxaborolane moieties, make it a versatile building block for drug discovery and development.

Recent studies have highlighted the role of this compound in the synthesis of novel PROTACs (Proteolysis Targeting Chimeras), which are emerging as a promising therapeutic strategy for targeting undruggable proteins. The boronic ester functionality in 1596367-55-3 facilitates efficient cross-coupling reactions, enabling the rapid assembly of complex molecular architectures. This has been particularly valuable in the development of next-generation cancer therapies, where precision and modularity are paramount.

One of the most notable applications of 1-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2(1H)-one is in the synthesis of BTK (Bruton's tyrosine kinase) inhibitors. Recent preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against BTK, a key target in B-cell malignancies such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). The ability to fine-tune the pharmacokinetic properties of these inhibitors through structural modifications of the boronic ester moiety has opened new avenues for optimizing drug efficacy and safety.

In addition to its applications in oncology, 1596367-55-3 has also been explored in the context of infectious diseases. Researchers have utilized this compound to develop novel antiviral agents, particularly against RNA viruses. The boronic acid derivatives derived from this intermediate have shown promise in inhibiting viral proteases, which are critical for viral replication. This underscores the broad utility of 1-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2(1H)-one in addressing unmet medical needs across diverse therapeutic areas.

From a synthetic chemistry perspective, the stability and reactivity of 1596367-55-3 have been extensively studied. Recent advancements in transition-metal-catalyzed cross-coupling reactions have further enhanced the utility of this compound, enabling the efficient construction of complex heterocyclic frameworks. These methodologies have been instrumental in accelerating the discovery of new chemical entities with improved pharmacological profiles.

Looking ahead, the continued exploration of 1-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2(1H)-one is expected to yield further breakthroughs in drug discovery. Its versatility as a synthetic intermediate, combined with its potential to modulate critical biological targets, positions it as a valuable tool for medicinal chemists. Future research will likely focus on expanding its applications in targeted protein degradation and other innovative therapeutic modalities.